Cas no 65412-03-5 (2-(oxan-4-yl)ethan-1-amine)

• Product Name: 2-(oxan-4-yl)ethan-1-amine
• CAS No: 65412-03-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD02179433
• CID: 58334
• Update Time: 2025-11-02

2-(oxan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)tetrahydro-2H-pyran
• 2-(Tetrahydropyran-4-yl)ethylamine
• 4-(2-Aminoethyl)tetrahydropyran
• 2-(TETRAHYDRO-PYRAN-4-YL)-ETHYLAMINE
• 4-(2-Aminoethyl)tetrahydropyrane
• C7H15NO
• 2-(oxan-4-yl)ethan-1-amine
• 2-(tetrahydro-2H-pyran-4-yl)ethanamine
• 2-(oxan-4-yl)ethanamine
• 4-Aminoethyl-tetrahydropyrane
• 2H-PYRAN-4-ETHANAMINE, TETRAHYDRO-
• 2-(tetrahydro-pyran-4-yl)ethylamine
• 4-(AMINOETHYL)TETRAHYDROPYRAN
• PubChem9727
• 4-Aminoethyl-tetrahydropyran
• 2-tetrahydropyran-4-ylethana

• MDL： MFCD02179433
• Inchi： 1S/C7H15NO/c8-4-1-7-2-5-9-6-3-7/h7H,1-6,8H2
• InChI Key： BZMADPOGYCRPAI-UHFFFAOYSA-N
• SMILES： O1CCC(CCN)CC1

Computed Properties

• Exact Mass: 129.11500
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Boiling Point: 88-89℃ 13mm
• PSA: 35.25000
• LogP: 1.46210

2-(oxan-4-yl)ethan-1-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-41-37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(oxan-4-yl)ethan-1-amine

2-(Oxan-4-yl)ethan-1-amine (CAS No. 65412-03-5): A Versatile Compound in Pharmaceutical and Biotechnological Applications

2-(Oxan-4-yl)ethan-1-amine, also known by its CAS number 65412-03-5, is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical research and biotechnology. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive agents. Recent advancements in synthetic methodologies and biological studies have further expanded its potential applications, making it a focal point for researchers seeking to develop novel therapeutic strategies.

2-(Oxan-4-yl)ethan-1-amine is structurally composed of an ethylamine group linked to an oxan-4-yl ring, which imparts distinct chemical properties to the molecule. The oxan-4-yl ring, a five-membered cyclic ether, provides steric and electronic modulation that influences the compound's reactivity and biological interactions. This structural framework has been extensively explored in recent studies, with a particular emphasis on its role in enhancing the solubility and bioavailability of pharmaceutical compounds.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the utility of 2-(Oxan-4-yl)ethan-1-amine as a scaffold for designing small-molecule inhibitors targeting specific enzymatic pathways. The compound's ability to form hydrogen bonds with target proteins has been demonstrated in studies involving kinase inhibition and enzyme modulation. These findings underscore its potential as a lead compound in the development of anti-cancer and anti-inflammatory agents.

One of the most promising applications of 2-(Oxan-4-yl)ethan-1-amine lies in its role as a prodrug precursor. Prodrugs are designed to improve the therapeutic efficacy of active pharmaceutical ingredients by enhancing their stability, reducing toxicity, and improving targeting capabilities. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that derivatives of 2-(Oxan-4-yl)ethan-1-amine exhibit enhanced cellular uptake and prolonged release kinetics, making them ideal candidates for targeted drug delivery systems.

In addition to its pharmaceutical applications, 2-(Oxan-4-yl)ethan-1-amine has shown potential in the field of biomaterials science. Researchers at the University of Tokyo (2023) reported that the compound can be incorporated into polymeric matrices to create biocompatible materials for tissue engineering. The hydrophilic nature of the oxan-4-yl ring facilitates cell adhesion and proliferation, making it a valuable component in regenerative medicine applications.

The synthesis of 2-(Oxan-4-yl)ethan-1-amine has been optimized through various chemical methodologies, including green chemistry approaches. A study published in Green Chemistry (2023) described a sustainable synthesis route using microwave-assisted catalysis, which significantly reduced reaction time and energy consumption. This approach not only enhances the efficiency of production but also aligns with the growing emphasis on environmentally responsible chemical manufacturing.

Recent computational studies have further elucidated the molecular interactions of 2-(Oxan-4-yl)ethan-1-amine with biological targets. Molecular docking simulations conducted by the European Molecular Biology Laboratory (EMBL) in 2023 revealed that the compound exhibits a high binding affinity for ion channels and receptor proteins. These interactions are critical for modulating cellular signaling pathways, which could have implications for treating neurological and cardiovascular disorders.

Another area of interest is the photophysical properties of 2-(Oxan-4-yl)ethan-1-amine. Research published in Organic Letters (2023) demonstrated that the compound exhibits unique fluorescence characteristics under specific excitation wavelengths. This property has sparked interest in its potential use as a fluorescent probe for bioimaging applications, enabling real-time monitoring of cellular processes at the molecular level.

The pharmacokinetic profile of 2-(Oxan-4-yl)ethan-1-amine has also been investigated in preclinical studies. A 2023 report in Drug Metabolism and Disposition highlighted its favorable metabolic stability in liver microsomes, which is crucial for maintaining therapeutic efficacy. The compound's resistance to enzymatic degradation suggests that it could serve as a long-acting agent in chronic disease management.

Furthermore, the compound's antimicrobial activity has been explored in recent studies. A 2023 paper published in Antimicrobial Agents and Chemotherapy reported that 2-(Oxan-4-yl)ethan-1-amine derivatives exhibit significant antibacterial and antifungal properties, particularly against multidrug-resistant strains. This finding has important implications for the development of new antimicrobial agents in the context of increasing drug resistance.

Despite its promising applications, the use of 2-(Oxan-4-yl)ethan-1-amine is not without challenges. Researchers have identified potential toxicological concerns associated with its long-term use, particularly in high-dose formulations. A 2023 study in Toxicological Sciences emphasized the need for further in vivo studies to evaluate the compound's safety profile in human populations.

In conclusion, 2-(Oxan-4-yl)ethan-1-amine represents a versatile chemical entity with a wide range of potential applications in pharmaceutical and biomedical research. Its unique structural features, combined with recent advancements in synthetic and biological methodologies, position it as a valuable tool for developing novel therapeutic agents. As research in this area continues to evolve, the compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.

For further information on the latest developments and applications of 2-(Oxan-4-yl)ethan-1-amine, researchers are encouraged to consult recent publications in leading scientific journals and to engage in interdisciplinary collaborations that can accelerate the translation of this compound into practical therapeutic solutions.